Cas no 433-03-4 (Benzenesulfonamide, N-[4-(trifluoromethyl)phenyl]-)

• Product name: Benzenesulfonamide, N-[4-(trifluoromethyl)phenyl]-
• CAS No: 433-03-4
• MF: C₁₃H₁₀F₃NO₂S
• MW: 301.284212589264
• CID: 1515599
• PubChem ID: 956508

Benzenesulfonamide, N-[4-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, N-[4-(trifluoromethyl)phenyl]-
• 433-03-4
• SR-01000276078
• SCHEMBL2567685
• N-(4-(Trifluoromethyl)phenyl)benzenesulfonamide
• CHEMBL2272400
• starbld0022022
• N-[4-(trifluoromethyl)phenyl]benzenesulfonamide
• QAEZXLVHZIUBRX-UHFFFAOYSA-N
• STL222451
• SR-01000276078-1
• MFCD03551459
• AKOS003750111

• MDL： MFCD03551459
• Inchi： InChI=1S/C13H10F3NO2S/c14-13(15,16)10-6-8-11(9-7-10)17-20(18,19)12-4-2-1-3-5-12/h1-9,17H
• InChI Key： QAEZXLVHZIUBRX-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)S(=O)(=O)NC2=CC=C(C=C2)C(F)(F)F

Computed Properties

• Exact Mass: 301.0385
• Monoisotopic Mass: 301.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• PSA: 46.17